![molecular formula C15H14N4O4S2 B2681959 2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide CAS No. 893359-81-4](/img/structure/B2681959.png)
2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C15H14N4O4S2 and its molecular weight is 378.42. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzymatic Inhibition and Antitumor Activity
Compounds based on the thieno[2,3-d]pyrimidine scaffold, similar to the chemical , have been investigated for their potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. For instance, analogues with modifications on the thieno[2,3-d]pyrimidine core have shown potent inhibitory activity against human TS and DHFR, key enzymes in nucleotide synthesis pathways. This dual inhibitory property is particularly valuable in designing antitumor agents, as it can effectively target tumor cell proliferation (Gangjee, Li, Kisliuk, & Cody, 2009). Furthermore, some derivatives exhibit potent anticancer activity against human cancer cell lines, comparable to established chemotherapy agents, highlighting their potential in antitumor research (Hafez & El-Gazzar, 2017).
Structural Analysis and Molecular Interactions
The study of crystal structures of compounds featuring the thieno[2,3-d]pyrimidine moiety provides valuable insights into their conformational characteristics and intermolecular interactions. Such analyses contribute to understanding how these compounds interact with biological targets at the molecular level. For instance, crystallographic studies of related compounds have shown folded conformations and intramolecular hydrogen bonding, which are critical for their biological activity (Subasri et al., 2016).
Synthetic Methodologies and Chemical Characterization
The synthesis and characterization of thieno[2,3-d]pyrimidine derivatives are of significant interest in medicinal chemistry for developing new therapeutic agents. Research in this area includes novel synthetic routes to introduce various functional groups, enhancing the compounds' biological activity and solubility. Such synthetic advancements enable the exploration of new chemical space in drug discovery (Zaki, Radwan, & El-Dean, 2017).
properties
IUPAC Name |
2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4S2/c1-18-14(21)13-11(5-6-24-13)17-15(18)25-8-12(20)16-9-3-2-4-10(7-9)19(22)23/h2-4,7H,5-6,8H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRMLYOSLTPHRJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(CCS2)N=C1SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.